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Compound of Interest

Compound Name: 3,3-Dimethoxypentane

Cat. No.: B1624265

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 3,3-dimethoxypentane,
a valuable acetal in organic synthesis. This document details its chemical and physical
properties, commercial availability, and key experimental protocols for its application as a
protecting group for the carbonyl functionality of 3-pentanone.

Core Chemical Data

3,3-Dimethoxypentane, also known as 3-pentanone dimethyl acetal, is a stable and effective
protecting group for the ketone 3-pentanone. Its structure and fundamental properties are
summarized below.
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Property Value Reference
Molecular Formula C7H1602 [1112]
Molecular Weight 132.20 g/mol [1]

CAS Number 25636-49-1 [11[2]
Appearance Colorless liquid

Boiling Point 59 °C at 63 Torr [2]

Density 0.863 g/cm3 at 25 °C [2]
InChiKey FIQRXCXLFNBLDO- o

UHFFFAOYSA-N

Canonical SMILES CCC(CC)(OC)OC [1]

Commercial Suppliers

3,3-Dimethoxypentane is commercially available from various chemical suppliers catering to
the research and development sector. The typical purity offered is 299%. While prices and
packaging sizes vary, the following companies are notable suppliers:

Supplier Purity Notes

Sigma-Aldrich Inquire Laboratory chemicals
TCI America >98.0% (GC) Building Blocks, Ethers
Alfa Aesar Inquire

LookChem 99% [2]

ChemicalBook Inquire

Experimental Protocols

The primary application of 3,3-dimethoxypentane in a research context is as a protecting
group for the carbonyl group of 3-pentanone. The following protocols provide detailed
methodologies for the formation (protection) and cleavage (deprotection) of this acetal.
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Protocol 1: Synthesis of 3,3-Dimethoxypentane
(Protection of 3-Pentanone)

This procedure outlines the acid-catalyzed reaction of 3-pentanone with trimethyl orthoformate
to yield 3,3-dimethoxypentane.

Materials:

3-Pentanone (1.0 eq)

o Trimethyl orthoformate (1.2 eq)

e Methanol (anhydrous, as solvent)

o p-Toluenesulfonic acid (catalytic amount, e.g., 0.01 eq)
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer and stir bar

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e To a solution of 3-pentanone in anhydrous methanol in a round-bottom flask, add trimethyl
orthoformate.

e Add a catalytic amount of p-toluenesulfonic acid to the mixture.
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« Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography (GC).

e Upon completion, quench the reaction by adding saturated agueous sodium bicarbonate
solution.

* Remove the methanol under reduced pressure using a rotary evaporator.

» Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate) three times.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude 3,3-dimethoxypentane.

Purify the product by distillation if necessary.

Protocol 2: Deprotection of 3,3-Dimethoxypentane to 3-
Pentanone

This protocol describes the acid-catalyzed hydrolysis of 3,3-dimethoxypentane to regenerate
3-pentanone.

Materials:

¢ 3,3-Dimethoxypentane (1.0 eq)

o Acetone-water mixture (e.g., 10:1 v/v)

e Hydrochloric acid (catalytic amount, e.g., 1 M solution)
e Saturated aqueous sodium bicarbonate solution

¢ Brine (saturated aqueous sodium chloride solution)

e Anhydrous sodium sulfate
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Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

e Dissolve 3,3-dimethoxypentane in an acetone-water mixture in a round-bottom flask.
e Add a catalytic amount of hydrochloric acid.

« Stir the reaction mixture at room temperature and monitor the reaction by TLC or GC.

» Once the reaction is complete, neutralize the acid by the careful addition of saturated
agueous sodium bicarbonate solution until effervescence ceases.

* Remove the acetone under reduced pressure.
o Extract the aqueous residue with an organic solvent (e.g., diethyl ether) three times.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

 Filter and concentrate the organic layer under reduced pressure to obtain 3-pentanone. The
product can be purified further by distillation if required.

Reaction Workflow Visualization

The following diagram illustrates the protection-deprotection sequence involving 3-pentanone
and 3,3-dimethoxypentane.
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Caption: Protection of 3-pentanone as 3,3-dimethoxypentane and its subsequent
deprotection.

Safety Information

3,3-Dimethoxypentane is a flammable liquid and vapor.[1] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[1] Always handle this chemical in a well-
ventilated fume hood and wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat. For detailed safety information, consult the Safety Data
Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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